(2E)-2-(1H-benzimidazol-2-yl)-3-[1-(2-chlorobenzyl)-1H-indol-3-yl]prop-2-enenitrile

• Molecular Formula: C25H17ClN4
• Molecular Weight: 408.9 g/mol
• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-[1-[(2-chlorophenyl)methyl]indol-3-yl]prop-2-enenitrile
• InChI: InChI=1S/C25H17ClN4/c26-21-9-3-1-7-17(21)15-30-16-19(20-8-2-6-12-24(20)30)13-18(14-27)25-28-22-10-4-5-11-23(22)29-25/h1-13,16H,15H2,(H,28,29)/b18-13+
• InChI Key: BBZKZJGCIGZZDQ-QGOAFFKASA-N
• Isomeric SMILES: C1=CC=C(C(=C1)CN2C=C(C3=CC=CC=C32)/C=C(\C#N)/C4=NC5=CC=CC=C5N4)Cl
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(C3=CC=CC=C32)C=C(C#N)C4=NC5=CC=CC=C5N4)Cl

Description

(2E)-2-(1H-benzimidazol-2-yl)-3-[1-(2-chlorobenzyl)-1H-indol-3-yl]prop-2-enenitrile is a complex organic compound that features a benzimidazole and indole moiety linked by a propenenitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-(1H-benzimidazol-2-yl)-3-[1-(2-chlorobenzyl)-1H-indol-3-yl]prop-2-enenitrile typically involves multi-step organic reactions. One common method includes:

Formation of Benzimidazole: Starting with o-phenylenediamine and formic acid, the benzimidazole ring is formed through a cyclization reaction.

Synthesis of Indole Derivative: The indole moiety can be synthesized from aniline and ethyl glyoxylate through a Fischer indole synthesis.

Coupling Reaction: The benzimidazole and indole derivatives are then coupled using a propenenitrile linker under basic conditions, often using a palladium-catalyzed cross-coupling reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety, leading to the formation of oxindole derivatives.

Reduction: Reduction reactions can occur at the nitrile group, converting it to an amine.

Substitution: Electrophilic substitution reactions are common at the benzimidazole and indole rings, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Halogenating agents like N-bromosuccinimide for bromination, or Friedel-Crafts acylation using acyl chlorides and aluminum chloride.

Major Products

Oxidation: Oxindole derivatives.

Reduction: Amine derivatives.

Substitution: Halogenated or acylated benzimidazole and indole derivatives.

Scientific Research Applications

Chemistry

Catalysis: The compound can act as a ligand in metal-catalyzed reactions.

Organic Synthesis: Used as an intermediate in the synthesis of more complex molecules.

Biology

Enzyme Inhibition: Potential inhibitor of enzymes due to its structural similarity to natural substrates.

Fluorescent Probes: The compound’s aromatic structure allows it to be used in the design of fluorescent probes for biological imaging.

Medicine

Anticancer Agents: Research suggests potential anticancer properties due to its ability to interact with DNA and inhibit cell proliferation.

Antimicrobial Agents: Exhibits antimicrobial activity against various bacterial and fungal strains.

Industry

Material Science: Used in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The compound exerts its effects primarily through interactions with biological macromolecules. Its mechanism of action includes:

DNA Intercalation: The planar structure allows it to insert between DNA base pairs, disrupting replication and transcription.

Enzyme Inhibition: Binds to the active site of enzymes, preventing substrate binding and catalysis.

Signal Transduction Pathways: Modulates signaling pathways by interacting with key proteins involved in cell growth and apoptosis.

Comparison with Similar Compounds

Similar Compounds

• (2E)-2-(1H-benzimidazol-2-yl)-3-[1-(2-methylbenzyl)-1H-indol-3-yl]prop-2-enenitrile
• (2E)-2-(1H-benzimidazol-2-yl)-3-[1-(2-fluorobenzyl)-1H-indol-3-yl]prop-2-enenitrile

Uniqueness

• Structural Features : The presence of a 2-chlorobenzyl group distinguishes it from other similar compounds, potentially altering its biological activity and chemical reactivity.
• Biological Activity : The unique substitution pattern may enhance its ability to interact with specific biological targets, making it a more potent inhibitor or activator in various biochemical pathways.